
Application Notes: Copper Iodate for
Demonstrating Solubility Product Principles

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper iodate

Cat. No.: B078350 Get Quote

Introduction

The principle of the solubility product constant (Ksp) is a fundamental concept in chemistry,

particularly for understanding the dissolution and precipitation of sparingly soluble salts.[1][2]

Copper(II) iodate, Cu(IO₃)₂, serves as an excellent model compound for demonstrating these

principles due to its moderate solubility, which allows for straightforward titrimetric or

spectrophotometric analysis of its saturated solutions.[3] These notes provide a detailed

overview and experimental protocols for researchers, scientists, and professionals in drug

development to explore the concepts of Ksp, the common ion effect, and the influence of

temperature on solubility using copper(II) iodate.

Core Principles

The Solubility Product Constant (Ksp) For a sparingly soluble salt like copper(II) iodate, a

dynamic equilibrium is established in a saturated solution between the undissolved solid and

its constituent ions.[2]

The dissolution equilibrium is represented as: Cu(IO₃)₂(s) ⇌ Cu²⁺(aq) + 2IO₃⁻(aq)

The solubility product constant, Ksp, is the equilibrium constant for this process. It is defined

as the product of the molar concentrations of the dissolved ions, each raised to the power of

its stoichiometric coefficient.[2] For copper iodate, the expression is:

Ksp = [Cu²⁺][IO₃⁻]²
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The Ksp value is constant at a specific temperature and indicates the degree to which a

compound dissociates in water.[4][5]

The Common Ion Effect The common ion effect describes the decrease in solubility of a

sparingly soluble salt when a solution already containing one of the ions from the salt is

added.[6][7] This phenomenon is a direct consequence of Le Châtelier's principle.[7][8] If

either Cu²⁺ (from a soluble copper salt like Cu(NO₃)₂) or IO₃⁻ (from a soluble iodate salt like

KIO₃) is added to a saturated solution of Cu(IO₃)₂, the equilibrium will shift to the left,

favoring the formation of the solid precipitate and thus reducing the molar solubility of the

copper iodate.[8]

Effect of Temperature on Solubility The solubility of most salts is dependent on temperature.

[9] The dissolution of a solid can be an endothermic (heat is absorbed) or exothermic (heat is

released) process.

Endothermic Dissolution: If the process absorbs heat, increasing the temperature will

increase the solubility, shifting the equilibrium to the right.

Exothermic Dissolution: If the process releases heat, increasing the temperature will

decrease the solubility, shifting the equilibrium to the left.[9]

The effect of temperature on the solubility of Cu(IO₃)₂ can be determined by measuring its

Ksp at different temperatures.

Quantitative Data Summary
The following tables summarize quantitative data related to the solubility of copper(II) iodate.

Table 1: Solubility Product (Ksp) of Copper(II) Iodate at 25°C

Ksp Value
Molar Solubility (s) in pure
water (mol/L)

Reference

7.9 x 10⁻⁸ 2.7 x 10⁻³ [10]

1.4 x 10⁻⁷ 3.3 x 10⁻³ [11]

Note: The relationship between Ksp and molar solubility (s) for Cu(IO₃)₂ is Ksp = (s)(2s)² = 4s³.
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Table 2: Illustrative Data on the Common Ion Effect on the Molar Solubility of Cu(IO₃)₂ at 25°C

Solution
Concentration of Common
Ion (mol/L)

Molar Solubility of Cu(IO₃)₂
(mol/L)

Pure Water 0 3.3 x 10⁻³

0.010 M Cu(NO₃)₂ [Cu²⁺] = 0.010 9.4 x 10⁻⁴

0.010 M KIO₃ [IO₃⁻] = 0.010 1.4 x 10⁻⁵

Note: This data is calculated based on Ksp = 1.4 x 10⁻⁷ and illustrates that the iodate ion has a

more pronounced effect on reducing solubility due to its squared term in the Ksp expression.

[12][13]

Logical and Experimental Workflow Diagrams

Solubility Equilibrium

Solubility Product Principle

Cu(IO₃)₂(s) Cu²⁺(aq) + 2IO₃⁻(aq)
 Dissolution (Rate_fwd)

 Precipitation (Rate_rev)

At Equilibrium
(Rate_fwd = Rate_rev)

Ksp = [Cu²⁺][IO₃⁻]²
(A Constant at a given T)

Is defined by
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Caption: Logical relationship of the solubility product principle.
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→ 1. Prepare Saturated Solution
(Stir excess Cu(IO₃)₂ in water)

2. Equilibrate & Filter
(Isolate saturated solution from solid)

3. Aliquot & Acidify
(Take precise volume, add H₂SO₄)

4. Add Excess KI
(IO₃⁻ reacts to form I₂)

5. Titrate with Na₂S₂O₃

(Titrate I₂ until pale yellow)

6. Add Starch Indicator
(Solution turns blue-black)

7. Complete Titration
(Titrate until blue color disappears)

8. Calculate Concentrations
(Determine [IO₃⁻] and then [Cu²⁺])

9. Calculate Ksp
(Ksp = [Cu²⁺][IO₃⁻]²)

Click to download full resolution via product page

Caption: Experimental workflow for Ksp determination by titration.

Experimental Protocols
Protocol 1: Determination of the Ksp of Copper(II) Iodate
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Objective: To determine the solubility product constant (Ksp) of Cu(IO₃)₂ in deionized water at

25°C via iodometric titration.

Materials and Reagents:

Solid Copper(II) Iodate (Cu(IO₃)₂)

Standardized 0.02 M Sodium Thiosulfate (Na₂S₂O₃) solution

Solid Potassium Iodide (KI)

1 M Sulfuric Acid (H₂SO₄)

1% Starch indicator solution

Deionized water

250 mL Erlenmeyer flasks

50 mL burette

20 mL pipette

Filter funnel and filter paper

Magnetic stirrer and stir bar

Constant temperature water bath (set to 25°C)

Procedure:

Prepare Saturated Solution: Add approximately 1 g of solid Cu(IO₃)₂ to 100 mL of deionized

water in an Erlenmeyer flask.

Equilibration: Stopper the flask and place it in a 25°C water bath. Stir the solution vigorously

using a magnetic stirrer for at least 20 minutes to ensure equilibrium is reached and the

solution is saturated.
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Filtration: Allow the solid to settle, then carefully filter the solution through a dry filter paper

into a clean, dry beaker. This separates the saturated solution from the undissolved solid.

Titration Setup: Rinse a 50 mL burette with the standardized Na₂S₂O₃ solution and then fill it.

Record the initial volume.

Sample Preparation: Using a pipette, transfer 20.00 mL of the saturated Cu(IO₃)₂ filtrate into

a clean 250 mL Erlenmeyer flask. Add 20 mL of 1 M H₂SO₄.

Iodine Generation: Add approximately 1 g of solid KI to the flask. Swirl to dissolve. The

iodate ions will react with the iodide ions in the acidic solution to produce iodine (I₂), turning

the solution a dark brown color.[14][15]

Reaction:IO₃⁻(aq) + 5I⁻(aq) + 6H⁺(aq) → 3I₂(aq) + 3H₂O(l)

Titration: Immediately begin titrating the generated I₂ with the standardized Na₂S₂O₃

solution. The brown color of the I₂ will fade to a pale yellow.

Reaction:I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

Endpoint Determination: When the solution is pale yellow, add 2 mL of 1% starch indicator.

The solution will turn a deep blue-black. Continue titrating dropwise until the blue color

disappears completely. This is the endpoint.

Data Collection: Record the final burette volume. Repeat the titration with two more aliquots

of the saturated solution for precision.

Calculations:

Moles of S₂O₃²⁻ used: Molarity of Na₂S₂O₃ × Volume of Na₂S₂O₃ used (L)

Moles of I₂ titrated: Moles of S₂O₃²⁻ / 2

Moles of IO₃⁻ in aliquot: Moles of I₂ / 3

[IO₃⁻] in saturated solution: Moles of IO₃⁻ / Volume of aliquot (0.020 L)

[Cu²⁺] in saturated solution: From the dissolution stoichiometry, [Cu²⁺] = 0.5 × [IO₃⁻]
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Calculate Ksp: Ksp = [Cu²⁺][IO₃⁻]²

Protocol 2: Demonstration of the Common Ion Effect
Objective: To measure the molar solubility and calculate the apparent Ksp of Cu(IO₃)₂ in a

solution containing a common ion (IO₃⁻).

Materials and Reagents:

All materials from Protocol 1

0.05 M Potassium Iodate (KIO₃) solution

Procedure:

Prepare Saturated Solution: Instead of deionized water, use the 0.05 M KIO₃ solution as the

solvent. Add approximately 1 g of solid Cu(IO₃)₂ to 100 mL of the KIO₃ solution.

Equilibration and Filtration: Follow steps 2 and 3 from Protocol 1.

Titration and Analysis: Follow steps 4 through 9 from Protocol 1 to determine the

concentration of iodate ions originating from the dissolved Cu(IO₃)₂.

Calculations:

Total [IO₃⁻]: Calculate the total iodate concentration in the saturated solution using the

titration data as in Protocol 1.

[IO₃⁻] from dissolved Cu(IO₃)₂: Total [IO₃⁻] - Initial [IO₃⁻] from KIO₃ (0.05 M)

Molar Solubility (s): The molar solubility of Cu(IO₃)₂ is equal to the concentration of Cu²⁺.

Therefore, s = [Cu²⁺] = 0.5 × [IO₃⁻] from dissolved Cu(IO₃)₂.

Compare Solubilities: Compare the calculated molar solubility (s) in the KIO₃ solution to the

molar solubility found in pure water from Protocol 1. A significant decrease is expected.[8]

Protocol 3: Investigating the Effect of Temperature
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Objective: To determine the Ksp of Cu(IO₃)₂ at an elevated temperature (e.g., 45°C) and

assess the effect of temperature on its solubility.

Materials and Reagents:

All materials from Protocol 1

Constant temperature water bath (set to 45°C)

Procedure:

Prepare Saturated Solution at 45°C: Add approximately 1 g of solid Cu(IO₃)₂ to 100 mL of

deionized water in an Erlenmeyer flask.

Equilibration: Place the flask in the 45°C water bath and stir for at least 20 minutes. Ensure

the temperature remains constant.

Hot Filtration: To prevent precipitation upon cooling, perform a rapid filtration while the

solution is still hot. It is advisable to pre-warm the filter funnel and receiving beaker.

Analysis: Allow the filtrate to cool to room temperature. Pipette a 20.00 mL aliquot and

proceed with the titration as described in steps 5 through 9 of Protocol 1.

Calculations: Calculate the Ksp at 45°C using the same calculation steps from Protocol 1.

Comparison: Compare the Ksp value at 45°C to the value obtained at 25°C. An increase in

Ksp with temperature would indicate that the dissolution of copper(II) iodate is an

endothermic process.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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